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Compound of Interest

Compound Name: TCL053

Cat. No.: B11929823 Get Quote

To the Valued Research Community,

Following a comprehensive review of publicly available data, including regulatory filings,

scientific publications, and official reports, we have found no evidence of a compound

designated "TCL053" as a component in any FDA-approved mRNA vaccine formulations.

Searches for "TCL053" in broader scientific and pharmaceutical databases also did not yield

any information regarding its chemical structure, function, or application in drug delivery or

vaccine development.

The formulations for the FDA-approved mRNA vaccines from Pfizer-BioNTech and Moderna

are publicly disclosed and consist of the following main components:

mRNA: The active ingredient that carries the genetic code for the spike protein of the SARS-

CoV-2 virus.

Lipids: These form the lipid nanoparticle (LNP) that encapsulates and protects the mRNA,

and facilitates its entry into cells. The specific lipids used are a combination of ionizable

lipids, phospholipids, cholesterol, and pegylated lipids.

Salts: These help to maintain the pH and tonicity of the vaccine formulation.

Sugars: These act as cryoprotectants to stabilize the lipid nanoparticles during freezing.
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Given the absence of "TCL053" in the scientific literature and public regulatory documents

pertaining to FDA-approved mRNA vaccines, we are unable to provide the requested detailed

application notes, experimental protocols, quantitative data tables, or signaling pathway

diagrams.

We are committed to providing accurate and validated scientific information. Should "TCL053"

be a proprietary or internal research compound name that is not yet in the public domain, we

would require access to the relevant documentation to fulfill your request.

We will continue to monitor the scientific landscape and will update this information should any

data regarding "TCL053" become publicly available. We encourage researchers with

information on this compound to contribute to the scientific discourse through peer-reviewed

publications.

To cite this document: BenchChem. [Application Notes and Protocols: TCL053 in Vaccine
Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11929823#tcl053-in-fda-approved-mrna-vaccine-
formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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